Cas no 1251833-96-1 (3-acetyl-1H-Indole-7-carboxaldehyde)
1251833-96-1 structure
Product Name:3-acetyl-1H-Indole-7-carboxaldehyde
CAS No:1251833-96-1
MF:C11H9NO2
MW:187.194662809372
CID:1103150
PubChem ID:59541457
Update Time:2025-04-20
3-acetyl-1H-Indole-7-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-acetyl-1H-Indole-7-carboxaldehyde
- SCHEMBL3729977
- 3-acetyl-1H-indole-7-carbaldehyde
- 1251833-96-1
-
- Inchi: 1S/C11H9NO2/c1-7(14)10-5-12-11-8(6-13)3-2-4-9(10)11/h2-6,12H,1H3
- InChI Key: GHMGONSSQUMIOL-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CNC2C(C=O)=CC=CC=21
Computed Properties
- Exact Mass: 187.063328530g/mol
- Monoisotopic Mass: 187.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 49.9Ų
3-acetyl-1H-Indole-7-carboxaldehyde Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
1251833-96-1 (3-acetyl-1H-Indole-7-carboxaldehyde) Related Products
- 278180-95-3(1-(7-methyl-1H-indol-3-yl)ethan-1-one)
- 154989-45-4(7-Ethyl-1h-indole-3-carbaldehyde)
- 70803-96-2((1H-Indol-7-yl)(phenyl)methanone)
- 104019-20-7(1-(1H-Indol-7-yl)ethanone)
- 703-80-0(1-(1H-indol-3-yl)ethan-1-one)
- 56234-20-9(1-(quinolin-8-yl)ethan-1-one)
- 109555-87-5(3-(1-Naphthoyl)indole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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